Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194052 N-Desmethyl Clarithromycin 101666-68-6 C37H67NO13
VC0194002 Ceftriaxone disodium salt hemiheptahydrate 104376-79-6 C18H19N8NaO8S3
VC0193951 Ofloxacin Q acid, (R)- 110548-07-7 C13H9F2NO4
VC0192747 4-Chlorobenzhydrol 119-56-2 C13H11ClO
VC0192804 6-O-Desmethyl Donepezil 120013-56-1 C23H27NO3
VC0192782 4-Hydroxy Ketotifen 126939-27-3 C19H21NO2S
VC0193194 Anhydro Abiraterone 154229-20-6 C24H29N
VC0192911 Ziagen 188062-50-2 C28H38N12O6S
VC0193112 M-Nifedipine 21881-77-6 C17H18N2O6
VC0192818 Epi-galanthamine N-Oxide 366485-18-9 C17H21NO4
VC0193087 2-(Thiophen-2-ylmethyl)propanedioic acid 4475-24-5 C8H8O4S
VC0192813 5,6-dimethoxy-2-(4-pyridylmethyl)-1-indanone 4803-57-0 C17H17NO3
VC0193717 Bronopol 52-51-7 C3H6BrNO4
HOCH2CBr(NO2)CH2OH
C3H6O4BrN
VC0193458 3-Hydroxy-4-methoxybenzonitrile 52805-46-6 C8H7NO2
VC0193643 6-Aminopenicillanic acid 551-16-6 C8H12N2O3S
VC0195844 2,3-Dimethylbenzoic acid 603-79-2 C9H10O2
VC0192816 Sanguinine 60755-80-8 C16H19NO3
VC0194861 Dehydro Loperamide 61299-42-1 C29H31ClN2O
VC0193081 4-(Bromomethyl)benzoic acid 6232-88-8 C8H7BrO2
VC0194364 Arecoline 63-75-2 C8H13NO2
VC0193073 1-(2,3-Dihydro-1,4-benzodioxin-2-ylcarbonyl)piperazine hydrochloride 70918-74-0 C13H17ClN2O3
VC0193554 (8)-Gingerdione 77334-06-6 C19H28O4
VC0193584 6-Allyl-8beta-carboxyergoline 81409-74-7 C18H20N2O2
VC0192809 4-((5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine 844694-83-3 C17H25NO2
VC0192822 6-Hydroxy-5-methoxy-1-indanone 90843-62-2 C10H10O3